Cas no 46323-68-6 (2-Propenamide,N-1H-benzimidazol-2-yl-)
46323-68-6 structure
Product Name:2-Propenamide,N-1H-benzimidazol-2-yl-
CAS No:46323-68-6
MF:C10H9N3O
MW:187.197961568832
CID:325519
Update Time:2024-01-28
2-Propenamide,N-1H-benzimidazol-2-yl- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide,N-1H-benzimidazol-2-yl-
- 2-Propenamide,N-1H-benzimidazol-2-yl-(9CI)
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- Inchi: 1S/C10H9N3O/c1-2-9(14)13-10-11-7-5-3-4-6-8(7)12-10/h2-6H,1H2,(H2,11,12,13,14)
- InChI Key: FDTFYZPJIJCOJO-UHFFFAOYSA-N
- SMILES: C(NC1NC2=CC=CC=C2N=1)(=O)C=C
Computed Properties
- Exact Mass: 187.075
- Monoisotopic Mass: 187.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.8A^2
2-Propenamide,N-1H-benzimidazol-2-yl- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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